2-Oxa-3-azabicyclo[2.2.1]heptane;hydrochloride

• IUPAC Name: 2-oxa-3-azabicyclo[2.2.1]heptane;hydrochloride
• InChI: InChI=1S/C5H9NO.ClH/c1-2-5-3-4(1)6-7-5;/h4-6H,1-3H2;1H
• InChI Key: NXFCKISSUIKZPU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1NO2.Cl
• Molecular Formula: C5H10ClNO
• Molecular Weight: 135.59 g/mol

Description

2-Oxa-3-azabicyclo[2.2.1]heptane hydrochloride is a chemical compound with a molecular weight of 135.59. It is often used in research, including life science, material science, chemical synthesis, chromatography, and analytical studies.

Molecular Structure Analysis

The InChI code for 2-Oxa-3-azabicyclo[2.2.1]heptane hydrochloride is 1S/C5H9NO.ClH/c1-2-5-3-4(1)6-7-5;/h4-6H,1-3H2;1H. This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

2-Oxa-3-azabicyclo[2.2.1]heptane hydrochloride has a molecular weight of 135.59. It is typically stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Synthesis of Backbone-Constrained Analogues

The versatile synthetic approach to C-3 disubstituted 2-oxa-5-azabicyclo[2.2.1]heptanes showcases their application as platforms for functional diversity. This method, starting with 4R-hydroxy-l-proline, leads to the synthesis of backbone-constrained analogues of γ-amino butyric acid (GABA), potentially offering new therapeutic agents similar to FDA-approved drugs like baclofen and pregabalin (Garsi et al., 2022).

Structural and Nuclear Magnetic Resonance Studies

Investigations into the structure and dynamics of 2-oxa-5-azabicyclo[2.2.1]heptane derivatives through nuclear magnetic resonance (NMR) offer insights into their conformational stability and potential interactions with biological molecules. Such studies are critical for understanding the fundamental properties that could influence their application in drug design (Portoghese & Turcotte, 1971).

Building Blocks for Drug Discovery

The development of novel synthetic routes for bicyclic structures similar to 2-Oxa-3-azabicyclo[2.2.1]heptane highlights their importance as building blocks in medicinal chemistry. For instance, the rapid synthesis of substituted 3-azabicyclo[3.2.0]heptanes presents these compounds as attractive scaffolds for drug discovery, utilizing common chemicals through innovative methods like intramolecular [2+2]-photochemical cyclization (Denisenko et al., 2017).

Morpholine-Based Building Blocks

Bridged bicyclic morpholines, including structures derived from or related to 2-Oxa-3-azabicyclo[2.2.1]heptane, serve as important building blocks in medicinal chemistry. Their synthesis, such as that of 3-oxa-6-azabicyclo[3.1.1]heptane, highlights the potential for these compounds to act as morpholine isosteres, which can be crucial in the development of new drugs with optimized properties (Walker et al., 2012).

Advanced Scaffolds for Medicinal Chemistry

Efficient synthesis of morpholine amino acids, such as (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid, demonstrates the application of these bicyclic structures as compact modules in medicinal chemistry. These compounds could significantly modulate the physicochemical and pharmacokinetic properties of drug candidates, introducing new possibilities for therapeutic development (Kou et al., 2017).